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Compound of Interest

Compound Name: 3-Heptanol

CAS No.: 40617-58-1

Cat. No.: B7771161

Get Quote

Executive Directive
Do not dispose of 3-Heptanol down the drain.

3-Heptanol (CAS 589-82-2) is a secondary alcohol with low water solubility and significant

flammability characteristics.[1][2] The only compliant disposal routes are incineration or fuel

blending via a licensed hazardous waste treatment, storage, and disposal facility (TSDF).[1]

This guide outlines the operational protocols for the safe segregation, containerization, and

disposal of 3-Heptanol, ensuring compliance with EPA Resource Conservation and Recovery

Act (RCRA) regulations.[1]

Waste Characterization & Hazard Logic
To properly dispose of a chemical, you must first understand the causality of its hazard

classification. This section validates why 3-Heptanol requires specific handling.

The D001 Designation
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Under 40 CFR § 261.21, a liquid waste is classified as Ignitable (D001) if it has a flash point of

less than 60°C (140°F).[3][4]

3-Heptanol Flash Point: ~54°C (130°F) [Closed Cup] to 76°C (170°F) [Open Cup].

Operational Rule: Due to the variability in flash point measurements based on purity and

isomeric mixtures, 3-Heptanol must be conservatively managed as a D001 Ignitable Waste.

Chemical Properties Influencing Disposal
Property Value Disposal Implication

Water Solubility Low (< 4 g/L)

Drain Ban: Will not dissolve;

creates a biphasic layer in

traps, posing a fire risk and

violating Clean Water Act

effluent limits.[1][5][6][7]

Specific Gravity ~0.82 (Floats on water)

Spill Response: In a spill, it will

float, increasing vapor release

and fire spread potential.[1][5]

[6]

Reactivity Incompatible with Oxidizers

Segregation: Must never be

commingled with nitric acid,

perchlorates, or peroxides in

waste streams.[1][5][6]

Pre-Disposal Handling & Segregation Protocol
Objective: Prevent cross-contamination and accidental ignition during the accumulation phase.

Segregation Logic
Store 3-Heptanol waste in a dedicated "Flammable Solvents" stream.

Compatible Partners: Ethanol, Methanol, Isopropanol, Acetone.[1]

Strictly Prohibited Partners: Concentrated Sulfuric Acid, Nitric Acid, Hydrogen Peroxide,

Chromic Acid.[1]
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Reasoning: Mixing secondary alcohols with strong oxidizers can generate heat and

unstable alkyl hypochlorites or esters, leading to container over-pressurization or

explosion.

Container Selection[1][6][8]
Primary Choice: High-Density Polyethylene (HDPE) carboys or Safety Cans (Type I or II).

Alternative: Steel drums (must be lined to prevent rust contamination if fuel blending is the

goal).

Venting: Use vented caps (e.g., Nalgene® Eco-Funnel systems) to prevent vapor pressure

buildup while blocking VOC emissions.

Operational Disposal Workflows
Workflow: Standard Waste Accumulation
This diagram illustrates the decision logic for researchers generating 3-Heptanol waste.
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Waste Generation:
3-Heptanol

Is it mixed with
other chemicals?

Segregate into
'Flammable Solvents' Carboy

No (Pure)

Does mixture contain
Oxidizers or Acids?

Yes

Apply Hazardous Waste Label:
1. 'Hazardous Waste'

2. Constituent: '3-Heptanol'
3. Hazard: 'Ignitable'

STOP: Do NOT Combine.
Collect in separate

'High Hazard' container.

Yes

Verify Compatibility
(e.g., other alcohols)

No

Store in SAA
(Satellite Accumulation Area)

Request EHS Pickup
for Incineration/Fuel Blending

Click to download full resolution via product page
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Caption: Decision logic for segregating 3-Heptanol waste streams to prevent incompatibility

incidents.

Spill Response Protocol (Immediate Action)
If a spill occurs prior to disposal:

Isolate: Remove all ignition sources (Bunsen burners, hot plates) immediately.

Contain: Do not use paper towels (increases surface area for evaporation). Use vermiculite

or activated carbon spill pillows.

Disposal of Debris: All spill cleanup materials must be bagged, sealed, and labeled as

Hazardous Waste (Solid debris contaminated with flammables). Do not throw in regular

trash.

Regulatory Compliance & Labeling
To ensure your waste is accepted by EHS and external haulers, the label must contain specific

data points.

Required Label Elements[1][6][8]
Generator Name: [Lab/PI Name]

Chemical Constituents: Must write out "3-Heptanol" (Do not use formulas like

).[8]

Hazard Checkbox: Check "Ignitable" or "Flammable".

Transport Classification (for Off-site Shipment)
When the waste leaves your facility, it will be transported under the following Department of

Transportation (DOT) designation:

Proper Shipping Name: Alcohols, n.o.s. (3-Heptanol)

UN Number: UN1987[6][9]
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Hazard Class: 3 (Flammable Liquid)[1]

Packing Group: III
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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